2-Hydroxyisobutyric acid
2-Hydroxyisobutyric acid
2-hydroxyisobutyric acid is a 2-hydroxy monocarboxylic acid that is isobutyric acid bearing a hydroxy substituent at position 2. It is a metabolite of methyl tertiary-butyl ether. It has a role as a human xenobiotic metabolite. It is functionally related to an isobutyric acid. It is a conjugate acid of a 2-hydroxyisobutyrate.
2-Hydroxyisobutyric acid is a natural product found in Glycine max, Capsicum annuum, and other organisms with data available.
2-Hydroxyisobutyric acid is a natural product found in Glycine max, Capsicum annuum, and other organisms with data available.
Brand Name:
Vulcanchem
CAS No.:
594-61-6
VCID:
VC21188514
InChI:
InChI=1S/C4H8O3/c1-4(2,7)3(5)6/h7H,1-2H3,(H,5,6)
SMILES:
CC(C)(C(=O)O)O
Molecular Formula:
C4H8O3
Molecular Weight:
104.10 g/mol
2-Hydroxyisobutyric acid
CAS No.: 594-61-6
Cat. No.: VC21188514
Molecular Formula: C4H8O3
Molecular Weight: 104.10 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | 2-hydroxyisobutyric acid is a 2-hydroxy monocarboxylic acid that is isobutyric acid bearing a hydroxy substituent at position 2. It is a metabolite of methyl tertiary-butyl ether. It has a role as a human xenobiotic metabolite. It is functionally related to an isobutyric acid. It is a conjugate acid of a 2-hydroxyisobutyrate. 2-Hydroxyisobutyric acid is a natural product found in Glycine max, Capsicum annuum, and other organisms with data available. |
|---|---|
| CAS No. | 594-61-6 |
| Molecular Formula | C4H8O3 |
| Molecular Weight | 104.10 g/mol |
| IUPAC Name | 2-hydroxy-2-methylpropanoic acid |
| Standard InChI | InChI=1S/C4H8O3/c1-4(2,7)3(5)6/h7H,1-2H3,(H,5,6) |
| Standard InChI Key | BWLBGMIXKSTLSX-UHFFFAOYSA-N |
| SMILES | CC(C)(C(=O)O)O |
| Canonical SMILES | CC(C)(C(=O)O)O |
| Boiling Point | 212.00 °C. @ 760.00 mm Hg |
| Melting Point | 82.5 °C |
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